Cas no 282734-33-2 (tert-butyl (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-iodo-propanoate)

Tert-butyl (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-iodo-propanoate is a chiral, iodine-containing amino acid derivative protected by both Fmoc (9-fluorenylmethoxycarbonyl) and tert-butyl groups. This compound is primarily used in peptide synthesis, where the Fmoc group offers orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. The tert-butyl ester provides acid-labile protection for the carboxyl group, ensuring compatibility with Fmoc-based strategies. The iodine substituent enhances reactivity for further functionalization, such as cross-coupling reactions. Its stereochemical purity (R-configuration) makes it valuable for synthesizing enantiomerically defined peptides and modified amino acids. The compound is particularly useful in medicinal chemistry and bioconjugation applications.
tert-butyl (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-iodo-propanoate structure
282734-33-2 structure
Product Name:tert-butyl (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-iodo-propanoate
CAS No:282734-33-2
MF:C22H24INO4
MW:493.334738731384
MDL:MFCD11053633
CID:915051
PubChem ID:11225643
Update Time:2025-05-21

tert-butyl (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-iodo-propanoate Chemical and Physical Properties

Names and Identifiers

    • N-FMOC-3-IODO-L-ALANINE TERT-BUTYL ESTER
    • tert-butyl (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-iodopropanoate
    • (2R)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-iodopropionic acid tert-butyl ester
    • (R)-2-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-3-IODO-PROPIONIC ACID TERT-BUTYL ESTER
    • 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-iodo-propylic acid tert-butyl ester
    • L-Alanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-3-iodo-,1,1-dimethylethyl ester
    • N-(Fluoren-9-ylmethoxycarbonyl)-3-iodo-L-alanine tert-butyl ester
    • tert-butyl (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-iodo-propanoate
    • DTXSID10459308
    • tert-Butyl (2R)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-iodopropionate
    • 282734-33-2
    • AS-37754
    • J-017026
    • SCHEMBL24899321
    • TERT-BUTYL (2R)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-IODOPROPANOATE
    • MFCD11053633
    • DB-371556
    • CS-0171837
    • A923997
    • tert-Butyl(R)-2-((((9h-fluoren-9-yl)methoxy)carbonyl)amino)-3-iodopropanoate
    • (R)-tert-Butyl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-iodopropanoate
    • AKOS027327143
    • (R)-tert-Butyl 2-(Fmoc-amino)-3-iodopropanoate
    • XH1484
    • tert-butyl (R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-iodopropanoate
    • MDL: MFCD11053633
    • Inchi: 1S/C22H24INO4/c1-22(2,3)28-20(25)19(12-23)24-21(26)27-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,12-13H2,1-3H3,(H,24,26)/t19-/m0/s1
    • InChI Key: WFECRYMZJXNQQC-IBGZPJMESA-N
    • SMILES: IC[C@@H](C(=O)OC(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 493.07500
  • Monoisotopic Mass: 493.07501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 539
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 5.1
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • PSA: 64.63000
  • LogP: 5.06130

tert-butyl (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-iodo-propanoate Security Information

tert-butyl (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-iodo-propanoate Pricemore >>

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Additional information on tert-butyl (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-iodo-propanoate

tert-butyl (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-iodo-propanoate (CAS No: 282734-33-2)

The compound tert-butyl (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-iodo-propanoate, with the CAS number 282734-33-2, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is notable for its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a tert-butyl ester, and an iodine substituent. These features make it a versatile building block in the construction of complex molecules, particularly in the synthesis of peptides and other bioactive compounds.

The Fmoc group, as highlighted in the name, serves as a protective moiety for the amino group, ensuring stability during synthetic procedures. This protection strategy is widely employed in solid-phase peptide synthesis (SPPS), where precise control over reactivity is crucial. The presence of the tert-butyl ester further enhances the compound's utility by providing an additional site for functionalization or cleavage during reaction sequences. Additionally, the iodine substituent introduces a reactive site that can be exploited for various coupling reactions or as a leaving group in substitution reactions.

Recent advancements in chemical synthesis have underscored the importance of such multifunctional building blocks in streamlining complex molecule assembly. For instance, researchers have utilized this compound to construct bioactive peptides with tailored pharmacokinetic profiles. By leveraging its structural features, scientists can achieve higher yields and better stereochemical control in their syntheses, which are critical for drug discovery efforts.

In terms of applications, this compound has found utility in the synthesis of peptide-based therapeutics, where stereochemistry plays a pivotal role in biological activity. The (R)-configuration at the second carbon ensures proper folding and interaction with biological targets, making it indispensable in creating enantiomerically pure compounds. Furthermore, its compatibility with common deprotection protocols facilitates its integration into larger synthetic frameworks.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided insights into its conformational preferences and reactivity under various conditions. Such data are invaluable for predicting its behavior in different synthetic contexts and optimizing reaction conditions.

In conclusion, tert-butyl (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-iodo-propanoate stands out as a key intermediate in contemporary organic synthesis. Its unique combination of functional groups makes it a valuable tool for constructing complex molecules with high precision and efficiency. As research continues to explore new synthetic methodologies and applications, this compound will likely remain at the forefront of chemical innovation.

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